Cas no 2171192-66-6 (methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate
• CAS No: 2171192-66-6
• MF: C₇H₉BrN₂O₂S
• MW: 265.127559423447
• CID: 5852769
• PubChem ID: 165607845
• Update Time: 2025-07-19

methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate
• 2171192-66-6
• EN300-1285926

• Inchi： 1S/C7H9BrN2O2S/c1-12-6(11)2-4(9)7-10-3-5(8)13-7/h3-4H,2,9H2,1H3/t4-/m0/s1
• InChI Key： QRBHKRVXVGGRSB-BYPYZUCNSA-N
• SMILES： BrC1=CN=C([C@H](CC(=O)OC)N)S1

Computed Properties

• Exact Mass: 263.95681g/mol
• Monoisotopic Mass: 263.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate

Methyl (3S)-3-Amino-3-(5-Bromo-1,3-Thiazol-2-yl)propanoate: A Comprehensive Overview

Methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate (CAS No. 2171192-66-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 5-bromo-1,3-thiazole moiety and an (S)-configured amino acid ester. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate can be represented as follows: CH₃OOCCH(NH₂)CH(C₄H₂N₂SBr). The presence of the bromine atom in the thiazole ring and the (S)-configuration at the chiral center are crucial for its biological activity. These features provide a basis for understanding its interactions with biological targets and its potential as a drug candidate.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific biological pathways. Methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate has shown promise in this regard due to its ability to interact with various receptors and enzymes. Studies have indicated that this compound exhibits potent activity against certain types of cancer cells, making it a potential lead for anticancer drug development.

A key aspect of the research on methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate has been its evaluation in preclinical models. In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways. For instance, it has been shown to interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. This pathway is involved in cell growth, survival, and metabolism, and its inhibition can lead to cell cycle arrest and apoptosis.

Beyond its anticancer properties, methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate has also been explored for its potential as an antimicrobial agent. The presence of the thiazole ring and the bromine atom contributes to its ability to disrupt microbial cell membranes and inhibit bacterial growth. Preliminary studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.

The synthesis of methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate involves several steps that require precise control over reaction conditions to ensure the correct stereochemistry and functional group protection. One common synthetic route involves the reaction of 5-bromo-thiazole with an appropriate amino acid derivative followed by esterification. The use of chiral catalysts or chiral auxiliaries can help achieve the desired (S)-configuration at the chiral center.

The physicochemical properties of methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate are also important considerations for its pharmaceutical development. This compound is typically a white crystalline solid with good solubility in organic solvents such as DMSO and DMF. Its stability under various conditions, including pH and temperature, has been studied to ensure its suitability for formulation and storage.

In terms of pharmacokinetics, preliminary data suggest that methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a potential drug candidate. However, further studies are needed to optimize these properties and assess any potential toxicity or side effects.

The safety profile of methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate is another critical aspect of its development. Preclinical toxicology studies have shown that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary to identify any potential risks before advancing to clinical trials.

In conclusion, methyl (3S)-3-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoate (CAS No. 2171192-66-6) represents a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further research in areas such as cancer therapy and antimicrobial treatment. Continued investigation into its mechanisms of action, pharmacological properties, and safety profile will be essential for realizing its full therapeutic potential.